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Compound of Interest

Compound Name: S-Ethyl trifluorothioacetate

Cat. No.: B105572 Get Quote

S-Ethyl trifluorothioacetate (SETFA) is a pivotal reagent in organic and medicinal chemistry,

primarily recognized for its role as an efficient trifluoroacetylating agent. The incorporation of a

trifluoromethyl group (CF3) into organic molecules can profoundly alter their physical, chemical,

and biological properties. This includes enhancing metabolic stability, increasing lipophilicity,

and modifying receptor binding affinity, all of which are critical parameters in drug design and

development. This guide provides a comprehensive overview of the chemical structure,

physicochemical properties, synthesis, and key applications of S-Ethyl trifluorothioacetate,

offering valuable insights for researchers, scientists, and professionals in the field of drug

development.

Chemical Structure and Physicochemical Properties
S-Ethyl trifluorothioacetate is a thioester characterized by a trifluoroacetyl group linked to an

ethylthio group.[1] Its unique electronic properties, stemming from the strongly electron-

withdrawing trifluoromethyl group, render the carbonyl carbon highly electrophilic and

susceptible to nucleophilic attack. This inherent reactivity is the cornerstone of its utility as a

trifluoroacetylating agent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b105572?utm_src=pdf-interest
https://www.benchchem.com/product/b105572?utm_src=pdf-body
https://www.benchchem.com/product/b105572?utm_src=pdf-body
https://www.benchchem.com/product/b105572?utm_src=pdf-body
https://www.benchchem.com/product/b105572
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure of S-Ethyl Trifluorothioacetate
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Caption: Chemical structure of S-Ethyl trifluorothioacetate.

The key physicochemical properties of S-Ethyl trifluorothioacetate are summarized in the

table below for easy reference.
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Property Value Source

Molecular Formula C4H5F3OS [2]

Molecular Weight 158.14 g/mol [1][2]

CAS Number 383-64-2 [3]

Appearance Colorless to light yellow liquid [4]

Boiling Point 90.5 °C [5]

Density 1.234 g/mL at 25 °C [5]

Refractive Index (n20/D) 1.376 [5]

Flash Point 20 °C (68 °F) - closed cup

SMILES CCSC(=O)C(F)(F)F [6]

InChI Key
VGGUKFAVHPGNBF-

UHFFFAOYSA-N
[6]

Synthesis of S-Ethyl Trifluorothioacetate
A common and efficient method for the synthesis of S-Ethyl trifluorothioacetate involves the

reaction of trifluoroacetyl chloride with ethanethiol.[7][8] This reaction is typically carried out at

low temperatures to control its exothermicity. The process, as described in patent literature,

involves cooling a heel of S-ethyl trifluorothioacetate, followed by the addition of

trifluoroacetyl chloride and the subsequent slow addition of ethanethiol.[7][8] The mixture is

then allowed to warm to room temperature, and the final product is purified by distillation.[7]
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Synthesis of S-Ethyl Trifluorothioacetate

Trifluoroacetyl Chloride

Reactor at low temperature
(-25 °C)
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& Degas HCl

Distillation

S-Ethyl Trifluorothioacetate (>99% pure)
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General Mechanism of Trifluoroacetylation

Nucleophile (e.g., R-NH2)
+ S-Ethyl Trifluorothioacetate

Tetrahedral Intermediate

Nucleophilic Attack

Trifluoroacetylated Product
(R-NHCOCF3)

Elimination of
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Ethanethiolate (EtS-)
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Caption: General mechanism for the trifluoroacetylation of an amine.

Reagent in Organic Synthesis
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Beyond its use in bioconjugation, S-Ethyl trifluorothioacetate is a versatile reagent in broader

organic synthesis. It can be used to introduce the trifluoroacetyl group into a variety of organic

molecules, which can then serve as key intermediates in the synthesis of more complex

fluorinated compounds. The trifluoromethyl group is a highly sought-after moiety in the

pharmaceutical and agrochemical industries due to its ability to enhance the efficacy of active

ingredients. [9]

Safety and Handling
S-Ethyl trifluorothioacetate is a highly flammable liquid and vapor and should be handled

with appropriate safety precautions in a well-ventilated fume hood. [10]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection. In case of inadequate ventilation, use a suitable respirator.

Fire Safety: Keep away from heat, sparks, open flames, and hot surfaces. [10]Use spark-

proof tools and explosion-proof equipment. [10]* Storage: Store in a cool, dry, and well-

ventilated place in a tightly closed container. [10]* Incompatibilities: Avoid contact with strong

oxidizing agents, strong acids, strong bases, and strong reducing agents. [10] In case of

exposure, it is crucial to seek immediate medical attention. For detailed safety information,

always refer to the Safety Data Sheet (SDS) provided by the supplier. [10][11]

Conclusion
S-Ethyl trifluorothioacetate is a valuable and versatile reagent with significant applications in

chemical biology and organic synthesis. Its ability to efficiently introduce the trifluoroacetyl

group makes it an indispensable tool for modifying proteins and peptides and for constructing

complex fluorinated molecules. A thorough understanding of its properties, synthesis, and

handling is essential for its safe and effective use in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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